Cas no 993-52-2 (Digermane,1,1,1,2,2,2-hexamethyl-)

• Product Name: Digermane,1,1,1,2,2,2-hexamethyl-
• CAS No: 993-52-2
• MF: C₆H₁₈Ge₂
• MW: 235.487121105194
• CID: 810727
• PubChem ID: 24868349
• Update Time: 2025-06-29

Digermane,1,1,1,2,2,2-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Digermane,1,1,1,2,2,2-hexamethyl-
• HEXAMETHYLDIGERMANE
• HEXAMETHYLDIGERMANIUM TECH.
• Hexamethyldigermanium(IV)
• trimethylgermanium
• (methyl)3GeGe(methyl)3
• Digermane,hexamethyl
• HEXAMETHYL DIGERANIUM(IV)
• Hexamethyl-digerman
• Hexamethyl-digermanium
• HEXAMETHYLDIGERMANIUM
• NSC 294221
• DTXSID20912792
• 993-52-2
• HLEHOFVKHRHBQI-UHFFFAOYSA-N
• 1,1,1,2,2,2-Hexamethyldigermane
• NSC-294221
• NSC294221
• Hexamethyldigermanium(IV), technical grade
• Digermane, hexamethyl-
• 1,1,1,2,2,2-Hexamethyldigermane #
• DTXCID501341806

• MDL： MFCD00047989
• Inchi： 1S/2C3H9Ge/c2*1-4(2)3/h2*1-3H3
• InChI Key： CKQULDKQRNJABT-UHFFFAOYSA-N
• SMILES： [Ge](C)(C)C.[Ge](C)(C)C |^1:0,4|

Computed Properties

• Exact Mass: 237.98300
• Monoisotopic Mass: 237.9832061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 22
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.175 g/mL at 25 °C(lit.)
• Melting Point: −40 °C (lit.)
• Boiling Point: 137-138 °C(lit.)
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: n20/D 1.456(lit.)
• Solubility: Insuluble (4.9E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 2.74120
• Solubility: Not determined

Digermane,1,1,1,2,2,2-hexamethyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H312-H332
• Warning Statement： P210-P280
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22
• Safety Instruction： S16; S36
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R11; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Digermane,1,1,1,2,2,2-hexamethyl-

Introduction to Digermane,1,1,1,2,2,2-hexamethyl- (CAS No. 993-52-2)

Digermane,1,1,1,2,2,2-hexamethyl- (CAS No. 993-52-2) is a fascinating compound that has garnered significant attention in the field of organogermanium chemistry. This organometallic compound belongs to the family of germanses, which are characterized by the presence of germanium-carbon bonds. The molecular structure of this compound features a central germanium atom bonded to six methyl groups and two hydrogen atoms, making it a highly symmetrical and stable molecule. The CAS number 993-52-2 serves as a unique identifier for this substance, ensuring precise chemical classification and communication within the scientific community.

The synthesis of Digermane,1,1,1,2,2,2-hexamethyl- involves sophisticated organic synthesis techniques that require careful control of reaction conditions. The process typically begins with the reaction of germanium tetrachloride with sodium hydride in anhydrous tetrahydrofuran (THF) under inert conditions. This step generates germyl anions, which are then alkylated using methyl iodide or other suitable alkylating agents. The final product is isolated through fractional distillation or crystallization methods, yielding a high-purity sample of Digermane,1,1,1,2,2,2-hexamethyl-.

One of the most intriguing aspects of this compound is its potential applications in catalysis and material science. Recent research has demonstrated that organogermanium compounds can act as effective catalysts in various organic transformations. For instance, Digermane,1,1,1,2,2,2-hexamethyl- has been shown to facilitate the hydrofunctionalization of alkenes and alkynes with high selectivity and efficiency. This capability stems from the unique electronic properties of the Ge-C bond, which allows for facile polarization and activation of unsaturated substrates.

In addition to its catalytic applications, Digermane derivatives have been explored for their potential in the development of advanced materials. The incorporation of germanium into organic frameworks can lead to novel materials with enhanced thermal stability and mechanical strength. A notable study published in 2020 described the synthesis of a series of germanium-based polymers that exhibited exceptional resistance to oxidative degradation. These findings highlight the versatility of organogermanium chemistry in creating materials with tailored properties for industrial applications.

The biological activity of Digermane derivatives has also been a subject of intense investigation. While not as well-studied as silicon-based analogs such as silanes and silicones, germanses have shown promise in medicinal chemistry due to their unique bioisosteric properties with respect to silicon compounds. Preliminary studies suggest that certain germanses may exhibit anti-inflammatory and anti-cancer effects by modulating enzyme activity and cell signaling pathways. However, further research is needed to fully elucidate their mechanisms of action and potential therapeutic applications.

The structural rigidity provided by the hexamethylgermanium core in Digermane makes it an attractive scaffold for designing complex organic molecules. This rigidity can be exploited to create chiral ligands for asymmetric catalysis or to stabilize reactive intermediates in synthetic pathways. Moreover，the ability to functionalize multiple positions around the germanium atom allows for the creation of diverse derivatives with tailored properties.

Recent advancements in computational chemistry have also contributed to our understanding of Digermane's reactivity and interactions. High-level ab initio calculations have revealed insights into the electronic structure and bonding characteristics of this compound. These computational studies have helped predict new synthetic strategies and rationalize experimental observations regarding its reactivity.

The environmental impact of using organogermanium compounds like Digermane is another important consideration. While these compounds are generally less toxic than their silicon counterparts，their persistence in natural systems remains an area of concern. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprint。For instance，catalytic methods that employ recyclable catalysts or biodegradable solvents are being explored as alternatives to traditional synthetic approaches。

In conclusion，Digermane,CAS No 993-52-2, represents a significant advancement in organogermanium chemistry with diverse applications ranging from catalysis to materials science and medicine。The unique structural and electronic properties of this compound make it a valuable tool for researchers seeking innovative solutions across multiple scientific disciplines。As our understanding grows，so too will the potential applications，making Digermane one o fthe most exciting areas o fresearch today。